Cas no 823829-73-8 (2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 823829-73-8
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 5420228
• PubChem ID: 2219679
• Update Time: 2025-10-21

2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• F3309-3555
• 823829-73-8
• 2-(2-CHLOROPHENYL)-N-(3-METHOXYPROPYL)-4-(4-METHYLBENZENESULFONYL)-1,3-OXAZOL-5-AMINE
• AKOS002750686
• 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-[(4-methylbenzene)sulfonyl]-1,3-oxazol-5-amine
• 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-tosyloxazol-5-amine
• 2-(2-Chlorophenyl)-N-(3-methoxypropyl)-4-[(4-methylphenyl)sulfonyl]-5-oxazolamine
• 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H21ClN2O4S/c1-14-8-10-15(11-9-14)28(24,25)20-19(22-12-5-13-26-2)27-18(23-20)16-6-3-4-7-17(16)21/h3-4,6-11,22H,5,12-13H2,1-2H3
• InChI Key： KHIMCFIRCBBJKM-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 420.0910560g/mol
• Monoisotopic Mass: 420.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.2±65.0 °C(Predicted)
• pka: -2.49±0.10(Predicted)

Additional information on 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Compound CAS No. 823829-73-8: 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

The compound with CAS No. 823829-73-8, known as 2-(2-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates several functional groups, including a chlorophenyl group, a methoxypropyl chain, and a methylbenzenesulfonyl moiety, all of which contribute to its complex pharmacological profile.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly for their ability to modulate various cellular pathways. The presence of the oxazole ring in this compound suggests potential applications in anti-inflammatory, antitumor, or antimicrobial therapies. Researchers have demonstrated that such heterocyclic compounds can exhibit selective binding to specific protein targets, making them valuable candidates for precision medicine.

The chlorophenyl group within the molecule is known to enhance lipophilicity, which is crucial for improving drug absorption and bioavailability. This feature has been extensively studied in the context of designing drugs with optimal pharmacokinetic properties. Additionally, the methoxypropyl chain introduces hydrophilic characteristics, balancing the molecule's solubility and permeability—a critical factor in drug delivery systems.

One of the most intriguing aspects of this compound is its sulfonyl group, which is often associated with enhanced stability and metabolic resistance. This functional group has been shown to play a pivotal role in modulating enzyme activity, particularly in kinase inhibitors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to specific enzymes, paving the way for tailored therapeutic interventions.

Moreover, the integration of multiple functional groups in this molecule allows for extensive chemical modification, enabling researchers to explore its versatility in different biological contexts. For instance, variations in substituents on the chlorophenyl ring or modifications to the methoxypropyl chain could lead to novel bioactive compounds with improved efficacy and reduced toxicity.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule involves multi-step reactions requiring precise control over stereochemistry and regioselectivity. Researchers have employed advanced techniques such as Suzuki coupling and Stille cross-coupling reactions to achieve high yields and purity levels.

Looking ahead, the potential applications of CAS No. 823829-73-8 extend beyond traditional pharmaceuticals. Its unique properties make it a candidate for use in agrochemicals, where it could serve as an effective plant growth regulator or pest control agent. Furthermore, its structural diversity opens avenues for exploration in materials science, particularly in the development of advanced polymers or nanomaterials.

In conclusion, CAS No. 823829-73-8 stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover its full spectrum of biological activities and applications, this compound is poised to make significant contributions to both academic and industrial sectors.